Cas no 1159813-05-4 (8-bromo-1,2,4triazolo1,5-apyridine-2-carboxylic acid)

• Product Name: 8-bromo-1,2,4triazolo1,5-apyridine-2-carboxylic acid
• CAS No: 1159813-05-4
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4574137
• PubChem ID: 83843328
• Update Time: 2025-05-20

8-bromo-1,2,4triazolo1,5-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE-2-CARBOXYLIC ACID
• 8-bromo-1,2,4triazolo1,5-apyridine-2-carboxylic acid

• Inchi： 1S/C7H4BrN3O2/c8-4-2-1-3-11-6(4)9-5(10-11)7(12)13/h1-3H,(H,12,13)
• InChI Key： FUXQRKWBLPGMGE-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=NN1C=CC=C2Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-bromo-1,2,4triazolo1,5-apyridine-2-carboxylic acid

Comprehensive Analysis of 8-Bromo-1,2,4-triazolo[1,5-a]pyridine-2-carboxylic Acid (CAS No. 1159813-05-4)

8-Bromo-1,2,4-triazolo[1,5-a]pyridine-2-carboxylic acid (CAS No. 1159813-05-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the triazolopyridine family, which is known for its versatile applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for synthesizing more complex molecules, given its reactive bromine substituent and carboxylic acid functional group.

In recent years, the demand for 8-Bromo-1,2,4-triazolo[1,5-a]pyridine-2-carboxylic acid has surged, driven by its relevance in medicinal chemistry and catalysis. The compound's ability to act as a ligand or intermediate in cross-coupling reactions makes it invaluable for developing novel therapeutics. For instance, it has been explored in the synthesis of kinase inhibitors, which are critical in oncology research. Additionally, its triazole ring system is a common motif in antifungal and antibacterial agents, aligning with the growing focus on combating antibiotic resistance.

From a synthetic perspective, CAS 1159813-05-4 offers several advantages. Its bromine atom facilitates further functionalization via palladium-catalyzed reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in API (Active Pharmaceutical Ingredient) production. Moreover, the carboxylic acid group enables easy derivatization into esters, amides, or other derivatives, expanding its utility in structure-activity relationship (SAR) studies. These features make it a preferred choice for researchers working on high-throughput screening and fragment-based drug design.

The compound's stability and solubility profile also contribute to its popularity. Unlike some heterocycles, 8-Bromo-1,2,4-triazolo[1,5-a]pyridine-2-carboxylic acid exhibits good thermal stability and moderate solubility in polar organic solvents, simplifying its handling in laboratory settings. This property is particularly advantageous for automated synthesis platforms, where reproducibility and scalability are paramount. As the pharmaceutical industry shifts toward green chemistry principles, the compound's compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal.

Beyond pharmaceuticals, CAS 1159813-05-4 has potential applications in material science. Its conjugated triazolopyridine core could be leveraged in designing organic semiconductors or fluorescent probes, addressing the rising demand for advanced materials in optoelectronics and bioimaging. Recent studies have highlighted its utility in constructing metal-organic frameworks (MOFs), which are pivotal for gas storage and catalysis. This interdisciplinary relevance positions the compound at the intersection of chemistry and engineering.

In summary, 8-Bromo-1,2,4-triazolo[1,5-a]pyridine-2-carboxylic acid (CAS No. 1159813-05-4) is a multifaceted compound with broad applications in drug discovery, catalysis, and material innovation. Its structural features, combined with synthetic flexibility, make it a cornerstone in modern chemical research. As industries prioritize sustainable and efficient methodologies, this compound is poised to play an even more significant role in shaping future scientific breakthroughs.